Cas no 37599-59-0 (1H-pyrazol-4-ylmethanamine)

• Product Name: 1H-pyrazol-4-ylmethanamine
• CAS No: 37599-59-0
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD08700553
• CID: 830501
• Update Time: 2025-06-08

1H-pyrazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazol-4-yl)methanamine
• 4-(Aminomethyl)pyrazole
• 1H-pyrazol-4-ylmethanamine
• 1H-pyrazol-4-ylmethylamine
• 1H-Pyrazole-4-methanamine
• 4-AMINOMETHYL-1H-PYRAZOLE
• 1-(1H-pyrazol-4-yl)methanamine
• 1H-pyrazole-4-methaneamine
• C-(1H-pyrazol-4-yl)-methylamine
• pyrazol-4-ylmethylamine

• MDL： MFCD08700553
• Inchi： 1S/C4H7N3/c5-1-4-2-6-7-3-4/h2-3H,1,5H2,(H,6,7)
• InChI Key： LIDZELUIEIAIDJ-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)CN

Computed Properties

• Exact Mass: 97.06400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 54.70000
• LogP: 0.56870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1H-pyrazol-4-ylmethanamine

Chemical Profile of 1H-pyrazol-4-ylmethanamine (CAS No: 37599-59-0)

1H-pyrazol-4-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 37599-59-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a structurally versatile scaffold that has been extensively explored for its pharmacological properties. Pyrazoles are known for their ability to exhibit a wide range of biological activities, making them valuable intermediates in the synthesis of drug candidates.

The molecular structure of 1H-pyrazol-4-ylmethanamine consists of a pyrazole ring substituted with an aminomethyl group at the 4-position. This specific substitution pattern imparts unique chemical and biological properties to the compound, which have been the focus of numerous studies. The pyrazole core is highly adaptable, allowing for further functionalization to create more complex molecules with enhanced therapeutic potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 1H-pyrazol-4-ylmethanamine has been investigated for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments. Its ability to interact with biological targets at the molecular level makes it a promising candidate for drug development.

One of the most compelling aspects of 1H-pyrazol-4-ylmethanamine is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop molecules that exhibit improved efficacy and selectivity compared to existing drugs. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, offering new avenues for treating chronic diseases.

The pharmacological properties of 1H-pyrazol-4-ylmethanamine have been further explored through computational modeling and experimental validation. Computational studies have predicted that this compound can interact with specific amino acid residues in target proteins, influencing their conformation and function. These predictions have been validated through experimental assays, demonstrating the compound's potential as a lead molecule in drug discovery.

Moreover, the synthesis of 1H-pyrazol-4-ylmethanamine has been optimized to ensure high yield and purity, making it accessible for large-scale applications in pharmaceutical research. Advances in synthetic methodologies have enabled the production of this compound in multi-kilogram quantities, facilitating its use in preclinical and clinical studies. The efficiency of these synthetic routes underscores the importance of 1H-pyrazol-4-ylmethanamine as a building block in medicinal chemistry.

Recent clinical trials have begun to explore the therapeutic potential of compounds derived from 1H-pyrazol-4-ylmethanamine. These trials aim to evaluate their safety and efficacy in treating various diseases, including cancer and inflammatory disorders. The results from these trials are expected to provide valuable insights into the clinical utility of this class of compounds.

The versatility of 1H-pyrazol-4-ylmethanamine extends beyond its applications in drug development. It has also been utilized as a ligand in coordination chemistry, where it forms stable complexes with metal ions. These metal complexes have shown promise in catalytic applications and as contrast agents for medical imaging techniques.

In conclusion, 1H-pyrazol-4-ylmethanamine (CAS No: 37599-59-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.